Cas no 138491-36-8 (1-(Bromomethyl)-3,4-dimethoxy-2-(trifluoromethyl)benzene)

1-(Bromomethyl)-3,4-dimethoxy-2-(trifluoromethyl)benzene is a brominated aromatic compound featuring dimethoxy and trifluoromethyl substituents. Its reactive bromomethyl group makes it a valuable intermediate in organic synthesis, particularly for introducing the 3,4-dimethoxy-2-(trifluoromethyl)benzyl moiety into target molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the dimethoxy substituents contribute to electronic modulation. This compound is useful in pharmaceutical and agrochemical research, where its structural features can influence bioactivity. Careful handling is required due to the reactivity of the bromomethyl group. It is typically employed in nucleophilic substitutions or cross-coupling reactions to construct complex aromatic frameworks.

1-(Bromomethyl)-3,4-dimethoxy-2-(trifluoromethyl)benzene structure

138491-36-8 structure

Product Name:1-(Bromomethyl)-3,4-dimethoxy-2-(trifluoromethyl)benzene

CAS No:138491-36-8

MF:C₁₀H₁₀BrF₃O₂

MW:299.084413051605

CID:3166771

PubChem ID:15133317

Update Time:2025-05-28

1-(Bromomethyl)-3,4-dimethoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- DB-161658
- 138491-36-8
- OLVYUTRPCJASHZ-UHFFFAOYSA-N
- 1-(Bromomethyl)-3,4-dimethoxy-2-(trifluoromethyl)benzene
- Inchi： 1S/C10H10BrF3O2/c1-15-7-4-3-6(5-11)8(9(7)16-2)10(12,13)14/h3-4H,5H2,1-2H3
- InChI Key： OLVYUTRPCJASHZ-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=C(C=1C(F)(F)F)OC)OC

Computed Properties

Exact Mass: 297.98163Da
Monoisotopic Mass: 297.98163Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 18.5Å²

1-(Bromomethyl)-3,4-dimethoxy-2-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019087906-1g	1-(Bromomethyl)-3,4-dimethoxy-2-(trifluoromethyl)benzene	138491-36-8	95%	1g	1,048.68 USD	2021-06-17

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